Cas no 325741-10-4 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide
• CAS No: 325741-10-4
• MF: C₁₂H₅F₂N₃O₄S
• MW: 325.247607946396
• CID: 6348527
• PubChem ID: 2307752
• Update Time: 2025-05-19

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-5-nitrofuran-2-carboxamide
• MLS001066639
• BDBM54464
• AKOS024586018
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitro-2-furamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitro-2-furancarboxamide
• CHEMBL1354394
• N-[4,6-bis(fluoranyl)-1,3-benzothiazol-2-yl]-5-nitro-furan-2-carboxamide
• MLS-0389119.0001
• 325741-10-4
• Z27896205
• F0600-0053
• cid_2307752
• Oprea1_724912
• SMR000640856
• HMS2243N21

• Inchi： 1S/C12H5F2N3O4S/c13-5-3-6(14)10-8(4-5)22-12(15-10)16-11(18)7-1-2-9(21-7)17(19)20/h1-4H,(H,15,16,18)
• InChI Key： AEEGWCAEVFYZNJ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=C([N+](=O)[O-])O2)=O)=NC2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 324.99688315g/mol
• Monoisotopic Mass: 324.99688315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide

Introduction to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide (CAS No. 325741-10-4)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide, identified by its CAS number 325741-10-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a subject of intense research interest.

The molecular structure of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide incorporates several key pharmacophoric elements. The benzothiazole core, characterized by its 4,6-difluoro substitution pattern, contributes to its electronic properties and potential interactions with biological targets. The presence of a nitro group at the 5-position of the furan ring further enhances its reactivity and biological significance. These structural features are crucial in determining its pharmacological profile and therapeutic potential.

In recent years, there has been a surge in research focused on developing novel compounds with antimicrobial and anti-inflammatory properties. N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide has emerged as a promising candidate in this area due to its ability to modulate various biological pathways. Studies have demonstrated its potential efficacy against a range of pathogens and inflammatory conditions, making it a valuable compound for further investigation.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4,6-difluoro group into the benzothiazole scaffold is particularly challenging due to the sensitivity of the molecule to environmental factors such as temperature and pH. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity levels.

The pharmacological activity of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in inflammation and infection. Its mechanism of action appears to involve the modulation of pro-inflammatory cytokine production and the disruption of pathogen-specific metabolic pathways.

Beyond its antimicrobial properties, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide has also shown promise in preclinical studies as a potential therapeutic agent for chronic inflammatory diseases. Its ability to selectively target inflammatory pathways without causing significant side effects makes it an attractive candidate for drug development. Further research is ongoing to elucidate its full therapeutic potential and to optimize its pharmacokinetic properties.

The chemical stability and solubility profile of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide are critical factors that influence its suitability for pharmaceutical applications. Studies have demonstrated that this compound exhibits good stability under various storage conditions but may require specific formulations to enhance solubility in aqueous media. Advances in drug delivery systems have provided new opportunities for improving the bioavailability and therapeutic efficacy of such compounds.

The regulatory landscape for N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide, like other pharmaceutical compounds, is governed by stringent guidelines to ensure safety and efficacy. Clinical trials are currently underway to evaluate its safety profile and therapeutic benefits in human populations. These trials are designed to provide comprehensive data on dosing regimens, adverse effects, and overall clinical outcomes.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-ylyl strong>) - < strong >5-nitrofuran - 2 - carboxamide strong > (CAS No. 325741 - 10 - 4) represents a significant advancement in the development of novel pharmaceutical agents with broad therapeutic applications. Its unique structural features and biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve，this compound holds great promise for addressing unmet medical needs in the future.